3-(4-ethoxyphenyl)-2-((2-morpholino-2-oxoethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(4-ethoxyphenyl)-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C20H23N3O4S2/c1-2-27-15-5-3-14(4-6-15)23-19(25)18-16(7-12-28-18)21-20(23)29-13-17(24)22-8-10-26-11-9-22/h3-6H,2,7-13H2,1H3
• InChI Key: IXVLVAFMVAALLX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)N4CCOCC4
• Molecular Formula: C20H23N3O4S2
• Molecular Weight: 433.5 g/mol

Description

3-(4-ethoxyphenyl)-2-((2-morpholino-2-oxoethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C20H23N3O4S2 and its molecular weight is 433.54. The purity is usually 95%.
BenchChem offers high-quality 3-(4-ethoxyphenyl)-2-((2-morpholino-2-oxoethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-ethoxyphenyl)-2-((2-morpholino-2-oxoethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Antitumor Activity : Some derivatives, particularly thieno[3,2-d]pyrimidin-4(3H)-one compounds, have been synthesized and evaluated for their antitumor activities. These compounds have shown promising results in inhibiting cancer cell proliferation across various human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) (Hafez & El-Gazzar, 2017). Such studies indicate the potential for the development of new anticancer agents.

• Antimicrobial Activity : New derivatives of thieno[2,3-d]pyrimidin-4-one have demonstrated varied levels of antibacterial and antifungal effects. These findings suggest that modifications to the thieno[3,2-d]pyrimidin-4(3H)-one structure could yield compounds with significant antimicrobial properties, potentially leading to the development of new antimicrobial agents (Gaber, Bagley, & Sherif, 2010).

Chemical Synthesis and Characterization

• Heterocyclic Compound Synthesis : The synthesis of heterocyclic compounds, such as thieno[3,2-d]pyrimidin-4(3H)-ones, involves multiple steps, including condensation reactions, chlorination, and nucleophilic substitution. These synthetic routes contribute to the development of compounds with potential biological and pharmaceutical applications. The detailed synthesis and characterization of these compounds enable the exploration of their chemical properties and biological activities (Lei et al., 2017).

Molecular Docking and Computational Studies

• Molecular Docking Studies : Computational studies, including molecular docking, have been employed to support the biological activity results of thieno[3,2-d]pyrimidin-4(3H)-one derivatives. These studies help in understanding the molecular interactions between the synthesized compounds and their target biological molecules, facilitating the design of more potent and selective inhibitors for therapeutic applications (Muhammad et al., 2017).